Cas no 2172250-64-3 (2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid)

2-{N-Benzyl-2-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexyl backbone and a benzyl-substituted amide group, offering steric and electronic modulation for controlled coupling reactions. The Fmoc protecting group ensures orthogonal deprotection under mild basic conditions, facilitating sequential peptide assembly. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard Fmoc-chemistry protocols enhance yield and purity. The cyclohexyl moiety contributes to conformational rigidity, making it valuable for designing peptides with tailored secondary structures. Suitable for research-scale and industrial applications requiring precise amino acid functionalization.
2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid structure
2172250-64-3 structure
Product Name:2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
CAS No:2172250-64-3
MF:C32H34N2O5
MW:526.622768878937
CID:5834647
PubChem ID:165583965
Update Time:2025-06-22

2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid
    • 2172250-64-3
    • EN300-1530122
    • 2-{N-benzyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}acetic acid
    • Inchi: 1S/C32H34N2O5/c35-29(34(21-30(36)37)20-23-11-3-1-4-12-23)19-32(17-9-2-10-18-32)33-31(38)39-22-28-26-15-7-5-13-24(26)25-14-6-8-16-27(25)28/h1,3-8,11-16,28H,2,9-10,17-22H2,(H,33,38)(H,36,37)
    • InChI Key: OKURTOGGAMGPRF-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC(=O)O)CC2C=CC=CC=2)=O)CCCCC1)=O

Computed Properties

  • Exact Mass: 526.24677219g/mol
  • Monoisotopic Mass: 526.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10
  • Complexity: 828
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 95.9Ų

2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid Pricemore >>

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2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid Related Literature

Additional information on 2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid

Compound CAS No 2172250-64-3: A Comprehensive Overview

The compound with CAS No 2172250-64-3, known as 2-{N-benzyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}acetic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties, making it a subject of interest in contemporary scientific studies.

The molecular structure of this compound is characterized by the presence of a benzyl group, a cyclohexane ring, and a methoxycarbonyl moiety, which collectively contribute to its distinctive chemical properties. The integration of these functional groups allows for versatile interactions within biological systems, positioning this compound as a valuable tool in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as molecular engineering and stereochemistry optimization. These techniques have not only improved the yield of the synthesis process but also enhanced the purity and stability of the resulting product, making it more suitable for large-scale applications.

In terms of biological activity, studies have demonstrated that this compound exhibits potent antimicrobial properties, particularly against a range of bacterial and fungal pathogens. Additionally, preliminary findings suggest its potential as an anti-inflammatory agent, with promising results in reducing inflammation in experimental models.

The application of this compound extends beyond pharmacology into the realm of biotechnology, where it has shown potential as a precursor for the development of novel bioactive molecules. Researchers are actively exploring its role in enzyme inhibition and receptor modulation, which could pave the way for innovative therapeutic interventions.

Moreover, recent breakthroughs in computational chemistry have facilitated a deeper understanding of the compound's molecular interactions. Advanced modeling techniques have provided insights into its binding affinity with target proteins, thereby enhancing our ability to design more effective drug candidates.

In conclusion, the compound CAS No 2172250-64-3 represents a significant advancement in chemical research, offering a wealth of opportunities for further exploration and application across diverse scientific domains. As ongoing studies continue to unravel its full potential, this molecule stands poised to make substantial contributions to the fields of medicine, biotechnology, and beyond.

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